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Compound of Interest

Compound Name: Isopentyl formate

Cat. No.: B089575 Get Quote

FOR IMMEDIATE RELEASE

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling Isopentyl formate. Adherence to these

procedures is critical for ensuring a safe laboratory environment and proper disposal of this

chemical.

Understanding the Risks: Hazard Identification and
Properties
Isopentyl formate is a flammable liquid and vapor that can cause skin, eye, and respiratory

irritation.[1][2] It is crucial to understand its properties to handle it safely.
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Property Value Source

Molecular Formula C6H12O2 [3][4]

Molecular Weight 116.16 g/mol [4][5]

Appearance Colorless liquid [3][4][6]

Odor Fruity, plum-like [4][6]

Boiling Point 123-124 °C [3][6]

Flash Point 27 °C (80.6 °F) [4]

Density 0.859 g/mL at 25 °C [3][6]

Solubility

Limited solubility in water.

Soluble in organic solvents like

ethanol and ether.[5][6]

Personal Protective Equipment (PPE): Your First
Line of Defense
The following PPE is mandatory when handling Isopentyl formate to minimize exposure and

ensure personal safety.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[1]

Protects against splashes that

can cause serious eye

irritation.[1]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene).

[7][8]

Prevents skin contact, which

can cause irritation.[1][2]

Body Protection
Flame-retardant lab coat or

chemical-resistant apron.[1][7]

Protects against splashes and

spills.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, use a

NIOSH-approved respirator

with organic vapor cartridges.

[1]

Prevents inhalation of vapors,

which can cause respiratory

tract irritation.[1][3]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is essential for the safe handling of Isopentyl
formate.

Preparation and Handling
Ventilation: Always work in a well-ventilated area, preferably within a chemical fume hood.[2]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

No smoking.[1]

Grounding: Take precautionary measures against static discharge. Ground and bond

containers and receiving equipment.

Dispensing: Use only non-sparking tools when opening and dispensing the chemical.
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Personal Hygiene: Avoid contact with skin, eyes, and clothing.[9] Do not eat, drink, or smoke

when using this product. Wash hands thoroughly after handling.

Storage
Container: Keep the container tightly closed in a dry and well-ventilated place.[1][9]

Conditions: Store in a cool, dark place away from heat and sources of ignition.[9]

Incompatibilities: Keep away from strong oxidizing agents.

Emergency Procedures: First Aid and Spill
Response
Immediate and appropriate action during an emergency can significantly mitigate harm.

Emergency First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[1][2]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[1][2]

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][2]
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Spill Response
Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Contain the spill using an inert absorbent material (e.g., sand, vermiculite).[2]

Collect: Collect the absorbed material into a suitable, labeled container for disposal.

Clean: Clean the spill area thoroughly with soap and water.

Disposal Plan: Responsible Waste Management
Proper disposal of Isopentyl formate is crucial to prevent environmental contamination and

comply with regulations.

Waste Classification: Isopentyl formate is a flammable liquid and should be treated as

hazardous waste.

Containerization: Collect waste Isopentyl formate and any contaminated materials in a

clearly labeled, sealed container.

Disposal Method: This combustible material may be burned in a chemical incinerator

equipped with an afterburner and scrubber.[1]

Professional Disposal: It is recommended to contact a licensed professional waste disposal

service to dispose of this material.[1] Do not dispose of it down the drain.
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Caption: Workflow for the safe handling and disposal of Isopentyl formate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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